Cas no 2253640-65-0 (Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1))

• Product Name: Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1)
• CAS No: 2253640-65-0
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5412842
• Update Time: 2025-05-20

Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C8H15N.ClH/c1-7(2)4-8(5-7)3-6(8)9;/h6H,3-5,9H2,1-2H3;1H
• InChI Key： MNDVDHCESKESJD-UHFFFAOYSA-N
• SMILES： NC1CC21CC(C)(C)C2.Cl

Additional information on Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1)

Introduction to Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) (CAS No. 2253640-65-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic framework and potential biological activities. The spirocyclic core, characterized by a nitrogen-containing amine group at the 1-position and two methyl groups at the 5,5-position, provides a rigid and stable scaffold that is conducive to interactions with biological targets. This compound has emerged as a promising candidate for further investigation in drug discovery and molecular recognition studies.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical applications. The presence of the hydrochloride counterion not only improves solubility but also ensures stability during storage and transportation, which are critical factors in pharmaceutical development.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) is no exception and has been explored for its potential in several therapeutic areas. For instance, its spirocyclic structure has been investigated for its role in modulating enzyme activity and binding to specific protein targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The rigid spirocyclic core allows for precise tuning of electronic and steric properties, enabling the development of molecules with high selectivity and affinity for biological targets. This has led to several studies exploring its utility in the design of novel inhibitors and activators for various enzymes and receptors.

Recent research has highlighted the compound's potential in the development of treatments for neurological disorders. The spirocyclic structure is reminiscent of natural products known to interact with neurotransmitter receptors, suggesting that Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) could serve as a lead compound for the discovery of new therapeutic agents. Studies have shown that derivatives of this compound can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation, offering a potential avenue for treating conditions such as depression and anxiety.

The compound's unique structural features also make it an attractive candidate for use in materials science applications. The spirocyclic core provides a stable framework that can be functionalized with various groups to create polymers with specific properties. These polymers have potential applications in drug delivery systems, where their ability to interact with biological molecules could enhance the efficacy and safety of therapeutic agents.

In conclusion, Spiro[2.3]hexan-1-amine, 5,5-dimethyl-, hydrochloride (1:1) is a versatile compound with significant potential in both chemical biology and materials science. Its unique spirocyclic structure and favorable physicochemical properties make it an ideal candidate for further exploration in drug discovery and molecular recognition studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.